Cas no 1934787-43-5 (2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine)

2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine is a fluorinated pyridine derivative featuring a cyclopropylmethoxy substituent at the 2-position and an amine group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the cyclopropylmethoxy group contributes to steric and electronic modulation. Its well-defined reactivity profile makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. High purity and consistent quality ensure reliable performance in synthetic applications.
2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine structure
1934787-43-5 structure
Product Name:2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine
CAS No:1934787-43-5
MF:C9H11FN2O
MW:182.194845438004
CID:5745595
PubChem ID:130830424
Update Time:2025-05-19

2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1934787-43-5
    • EN300-1295020
    • 2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine
    • CID 130830424
    • 3-Pyridinamine, 2-(cyclopropylmethoxy)-5-fluoro-
    • Inchi: 1S/C9H11FN2O/c10-7-3-8(11)9(12-4-7)13-5-6-1-2-6/h3-4,6H,1-2,5,11H2
    • InChI Key: YYQGFPUEARHEBB-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C(=C1)N)OCC1CC1

Computed Properties

  • Exact Mass: 182.08554114g/mol
  • Monoisotopic Mass: 182.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Density: 1.279±0.06 g/cm3(Predicted)
  • Boiling Point: 308.7±37.0 °C(Predicted)
  • pka: 2.53±0.32(Predicted)

2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine Pricemore >>

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Additional information on 2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine

Comprehensive Overview of 2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine (CAS No. 1934787-43-5): Properties, Applications, and Industry Insights

2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine (CAS No. 1934787-43-5) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a cyclopropylmethoxy group and a 5-fluoro substitution on the pyridine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H11FN2O, and moderate lipophilicity make it valuable for designing bioactive molecules targeting enzymes and receptors.

Recent studies highlight the role of fluorinated pyridines like 2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine in drug discovery, particularly in kinase inhibitors and antimicrobial agents. The fluorine atom enhances metabolic stability and binding affinity, while the cyclopropyl moiety contributes to conformational rigidity. Researchers are exploring its potential in cancer therapeutics and central nervous system (CNS) drugs, aligning with trends in personalized medicine and targeted therapies.

Synthetic routes to CAS No. 1934787-43-5 often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr) reactions. Optimized protocols emphasize green chemistry principles, such as reduced solvent waste and catalytic efficiency—a response to growing industry demand for sustainable synthesis. Analytical characterization typically combines HPLC, NMR, and mass spectrometry to ensure purity, a critical factor given stringent regulatory requirements in pharmaceutical applications.

Market analysts note rising interest in high-value heterocycles, driven by innovations in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. The compound’s logP (~1.8) and hydrogen bond acceptors (3) suggest favorable bioavailability, addressing common challenges in lead optimization. Patent filings reveal its use in JAK/STAT pathway modulators, reflecting broader industry focus on immunology and inflammation.

From an SEO perspective, queries like "fluoropyridine synthesis applications" or "cyclopropylmethoxy amine derivatives" correlate with this content. Emerging topics such as AI-assisted molecular design and fragment-based drug discovery further contextualize its relevance. While not a household name, 1934787-43-5 exemplifies how niche intermediates enable breakthroughs in precision medicine and agrochemical innovation.

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